Cas no 2227685-76-7 (2-bromo-4-(2R)-2-hydroxypropyl-6-methoxyphenol)

• Product Name: 2-bromo-4-(2R)-2-hydroxypropyl-6-methoxyphenol
• CAS No: 2227685-76-7
• MF: C₁₀H₁₃BrO₃
• MW: 261.112422704697
• CID: 6219181
• PubChem ID: 165693119
• Update Time: 2025-05-26

2-bromo-4-(2R)-2-hydroxypropyl-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-(2R)-2-hydroxypropyl-6-methoxyphenol
• EN300-1927012
• 2-bromo-4-[(2R)-2-hydroxypropyl]-6-methoxyphenol
• 2227685-76-7

• Inchi： 1S/C10H13BrO3/c1-6(12)3-7-4-8(11)10(13)9(5-7)14-2/h4-6,12-13H,3H2,1-2H3/t6-/m1/s1
• InChI Key： DOBVSZVLVFRVPP-ZCFIWIBFSA-N
• SMILES： BrC1C(=C(C=C(C=1)C[C@@H](C)O)OC)O

Computed Properties

• Exact Mass: 260.00481g/mol
• Monoisotopic Mass: 260.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.7Ų

Additional information on 2-bromo-4-(2R)-2-hydroxypropyl-6-methoxyphenol

Introduction to 2-bromo-4-(2R)-2-hydroxypropyl-6-methoxyphenol (CAS No. 2227685-76-7)

2-bromo-4-(2R)-2-hydroxypropyl-6-methoxyphenol, identified by the Chemical Abstracts Service Number (CAS No.) 2227685-76-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a brominated aromatic ring coupled with a hydroxypropyl side chain and a methoxy substituent, exhibits unique structural and functional properties that make it a promising candidate for various biochemical applications.

The molecular structure of 2-bromo-4-(2R)-2-hydroxypropyl-6-methoxyphenol is meticulously designed to interact with biological targets in a highly selective manner. The presence of the bromine atom at the 2-position enhances its reactivity, allowing for further functionalization through cross-coupling reactions, which are pivotal in modern drug discovery. Meanwhile, the hydroxypropyl group introduces both hydrophilicity and steric bulk, influencing solubility and binding affinity. The methoxy group at the 6-position provides additional electronic modulation, contributing to the compound's overall pharmacological profile.

In recent years, the pharmaceutical industry has seen a surge in interest toward structurally diverse phenolic derivatives due to their broad spectrum of biological activities. Among these, 2-bromo-4-(2R)-2-hydroxypropyl-6-methoxyphenol has emerged as a compound of considerable interest, particularly in the development of novel therapeutic agents. Its potential applications span across multiple therapeutic areas, including anti-inflammatory, antioxidant, and antimicrobial therapies.

One of the most compelling aspects of 2-bromo-4-(2R)-2-hydroxypropyl-6-methoxyphenol is its versatility in synthetic chemistry. The bromine moiety serves as an excellent handle for palladium-catalyzed cross-coupling reactions, enabling the construction of complex molecular architectures. This capability is particularly valuable in medicinal chemistry, where scaffold hopping—modifying existing molecular frameworks to improve pharmacological properties—is a common strategy. The hydroxypropyl group further enhances synthetic flexibility by allowing for etherification or esterification reactions, which can fine-tune physicochemical properties such as lipophilicity and metabolic stability.

Recent studies have highlighted the compound's potential in modulating key biological pathways associated with chronic diseases. For instance, preliminary in vitro investigations suggest that 2-bromo-4-(2R)-2-hydroxypropyl-6-methoxyphenol may exert anti-inflammatory effects by inhibiting nuclear factor kappa B (NF-κB) signaling—a critical pathway in inflammatory responses. The phenolic core of the molecule is known to interact with various transcription factors and enzymes involved in inflammation, making it a promising lead for developing novel anti-inflammatory drugs.

Moreover, the compound's antioxidant properties have been explored in several preclinical studies. Reactive oxygen species (ROS) are implicated in various pathological conditions, including oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. The hydroxyl and methoxy groups in 2-bromo-4-(2R)-2-hydroxypropyl-6-methoxyphenol contribute to its radical-scavenging capabilities, potentially mitigating oxidative damage by neutralizing ROS. These findings align with growing evidence that natural product-inspired molecules can serve as effective antioxidants.

The stereochemistry of the hydroxypropyl group at the 4-position (indicated as (2R)) is another intriguing feature of this compound. Chirality plays a crucial role in drug design, as enantiomers often exhibit distinct biological activities despite having identical chemical structures. The (R)-configuration suggests that this enantiomer may preferentially bind to specific biological targets compared to its (S)-counterpart or racemic mixtures. This level of structural control is essential for optimizing drug efficacy and minimizing off-target effects.

In terms of pharmacokinetic considerations, 2-bromo-4-(2R)-2-hydroxypropyl-6-methoxyphenol presents an interesting balance between lipophilicity and polarizability. The hydroxypropyl group enhances water solubility while the bromine atom contributes to lipophilic interactions with biological membranes. This balance is advantageous for achieving optimal absorption, distribution, metabolism, and excretion (ADME) profiles in vivo. Additionally, computational modeling studies have suggested that this compound may exhibit good metabolic stability due to the absence of easily oxidizable functional groups except for the phenolic hydroxyl.

The synthesis of CAS No. 2227685-76-7 involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include bromination of a precursor aromatic ring followed by stereoselective introduction of the hydroxypropyl group via asymmetric reduction or epoxide ring-opening reactions. The methoxy group is typically introduced late in the synthesis using nucleophilic aromatic substitution or metal-catalyzed coupling reactions. These synthetic strategies underscore the compound's accessibility through contemporary chemical techniques while maintaining high purity standards required for pharmaceutical applications.

As research progresses, CAS No 2227685-76-7 continues to be evaluated for its potential therapeutic applications through both computational and experimental approaches. High-throughput screening (HTS) campaigns have been conducted to identify new biological activities associated with this molecule, while virtual screening techniques leverage molecular docking simulations to predict target interactions. Such integrative approaches are becoming increasingly indispensable in drug discovery pipelines.

The future development of CAS No 2227685-76-7 may involve exploring its role as a lead compound or building block for more complex derivatives designed with enhanced pharmacological properties or improved pharmacokinetic profiles. Collaborations between academic researchers and industrial chemists are likely to drive innovation in this area by combining expertise in organic synthesis with advanced biophysical techniques.

In conclusion,CAS No 2227685-76-7, identified as 2-bromo-4-(2R)-2-hydroxypropyl-6-methoxyphenol, represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its versatility in synthetic chemistry makes it an invaluable tool for medicinal chemists seeking novel therapeutic agents targeting inflammatory and oxidative stress-related diseases.